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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability and analytical application of the Prosulfuron-d3 analytical standard. Prosulfuron-
d3 serves as an essential internal standard for the accurate quantification of the herbicide
Prosulfuron in various matrices, mitigating matrix effects and improving the reliability of
analytical results. This document outlines commercially available sources, provides illustrative
guantitative data based on typical certificates of analysis, and details an experimental protocol
for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.

Commercial Suppliers of Prosulfuron-d3

Several reputable suppliers specialize in the provision of high-purity analytical standards,
including the deuterated form of Prosulfuron. The following table summarizes the offerings from
key commercial vendors. Researchers are advised to request the most current certificate of
analysis from the supplier for precise, lot-specific data.
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ISO
. Product Catalog Standard o
Supplier Form . Accreditatio
Name Number Quantity
LGC Prosulfuron- TRC-
Neat 100 mg ISO 9001
Standards d3 P838690
HPC D3-
689956 Neat 1IX5MG ISO 17034
Standards Prosulfuron

Quantitative Data Summary

The following tables present illustrative quantitative data for a typical Prosulfuron-d3 analytical
standard, based on sample Certificates of Analysis from leading suppliers. This data is
essential for accurate preparation of stock solutions and for ensuring the quality of analytical
measurements.

Table 1: Identity and Purity

Parameter lllustrative Value Method

N-((4-(methoxy-d3)-6-methyl-

1,3,5-triazin-2-yl)carbamoyl)-2-
Chemical Name (3,3,3- -

trifluoropropyl)benzenesulfona

mide
Molecular Formula C15H13D3F3Ns04S -
Molecular Weight 422.4 g/mol -
Chemical Purity (Assay) >98.0% HPLC
Isotopic Purity >99.0 atom % D Mass Spectrometry
Identity Confirmed 1H-NMR, Mass Spectrometry

Table 2: Certified Concentration (for solutions)
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Parameter lllustrative Value Uncertainty
Concentration 100 pg/mL + 2 pug/mL
Solvent Acetonitrile

Table 3: Physical and Storage Information

Parameter Recommendation
Appearance White to off-white solid
Storage Condition Ambient

Shipping Condition Ambient

Stability

Stable under recommended storage conditions

Experimental Protocol: Quantification of
Prosulfuron using Prosulfuron-d3 Internal Standard

by LC-MSIMS

This protocol outlines a general procedure for the analysis of Prosulfuron in a given matrix,

using Prosulfuron-d3 as an internal standard to ensure accuracy.

Preparation of Stock Solutions
e Prosulfuron-d3 Internal Standard (IS) Stock Solution (100 pg/mL):

o Accurately weigh approximately 1 mg of neat Prosulfuron-d3 analytical standard.

o Dissolve in an appropriate volume of acetonitrile to achieve a final concentration of 100

pg/mL.

o Store the stock solution in an amber vial at 2-8°C.

e Prosulfuron Stock Solution (100 pg/mL):
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o Prepare a stock solution of the non-deuterated Prosulfuron analytical standard in
acetonitrile at a concentration of 100 pg/mL.

o Store under the same conditions as the internal standard stock solution.

Preparation of Calibration Standards and Quality
Control Samples

o Working Standard Solutions: Prepare a series of working standard solutions of Prosulfuron
by serial dilution of the stock solution with a suitable solvent (e.g., acetonitrile/water).

o Calibration Curve: Create a set of calibration standards by spiking a known amount of the
Prosulfuron working solutions into a blank matrix extract. A typical calibration curve might
range from 0.5 to 100 ng/mL.

¢ Internal Standard Spiking: To each calibration standard and sample, add a constant
concentration of the Prosulfuron-d3 internal standard working solution (e.g., 10 ng/mL).

¢ Quality Control (QC) Samples: Prepare QC samples at low, medium, and high
concentrations in the same manner as the calibration standards to assess the accuracy and
precision of the method.

Sample Preparation (lllustrative QUEChERS Method)

» Extraction:
1. Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.
2. Add 10 mL of water and vortex for 30 seconds.
3. Add 10 mL of acetonitrile and vortex for 1 minute.

4. Add the QUEChERS extraction salts (e.g., 4 g MgSOa, 1 g NaCl, 1 g trisodium citrate
dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

5. Shake vigorously for 1 minute and centrifuge at >3000 x g for 5 minutes.

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup:
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1. Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a suitable
sorbent mixture (e.g., PSA and MgSOQOa).

2. Vortex for 30 seconds and centrifuge at >3000 x g for 5 minutes.

o Final Extract Preparation:
1. Take an aliquot of the cleaned extract.
2. Spike with the Prosulfuron-d3 internal standard.

3. The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

e Liquid Chromatography (LC) Conditions:

[¢]

Column: A C18 reversed-phase column is typically suitable.

[e]

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%
formic acid (B).

Flow Rate: 0.3 - 0.5 mL/min.

[e]

o

Injection Volume: 5 - 10 pL.

e Mass Spectrometry (MS/MS) Conditions:
o lonization: Electrospray lonization (ESI), typically in positive mode.
o Scan Type: Multiple Reaction Monitoring (MRM).

o MRM Transitions: Monitor at least two transitions for both Prosulfuron and Prosulfuron-d3
for quantification and confirmation. The precursor ion will be the protonated molecule
[M+H]*.

Data Analysis

 Integrate the peak areas for the MRM transitions of both Prosulfuron and Prosulfuron-d3.
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o Calculate the response ratio (analyte peak area / internal standard peak area).

« Construct a calibration curve by plotting the response ratio against the concentration of the
calibration standards.

o Determine the concentration of Prosulfuron in the samples by interpolating their response
ratios from the calibration curve.

Visualizations
The following diagrams illustrate the key workflows in utilizing the Prosulfuron-d3 analytical
standard.
Preparation
Prosulfuron
Stock Solution QC Samples
v Analysis
Prosulfuron-d3 ] Calibration LC-MS/MS .| Data Processing
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Caption: Experimental Workflow for Prosulfuron Analysis.
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Caption: Role of Prosulfuron-d3 in Accurate Quantification.

¢ To cite this document: BenchChem. [Prosulfuron-d3 Analytical Standard: A Technical Guide
for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598375/docs#prosulfuron-d3-analytical-standard-
a-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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